[(2,3-Dihydro-1-benzofuran-3-yl)methyl](methoxy)amine hydrochloride

• IUPAC Name: 1-(2,3-dihydro-1-benzofuran-3-yl)-N-methoxymethanamine;hydrochloride
• InChI: InChI=1S/C10H13NO2.ClH/c1-12-11-6-8-7-13-10-5-3-2-4-9(8)10;/h2-5,8,11H,6-7H2,1H3;1H
• InChI Key: ZUMGENQHACSBRV-UHFFFAOYSA-N
• Canonical SMILES: CONCC1COC2=CC=CC=C12.Cl
• Molecular Formula: C10H14ClNO2
• Molecular Weight: 215.67 g/mol

Description

“(2,3-Dihydro-1-benzofuran-3-yl)methylamine hydrochloride” is a compound that contains a benzofuran ring, which is a heterocyclic compound found naturally in plants. It is a member of the class of 1-benzofurans that is the 2,3-dihydroderivative of benzofuran. It has a role as a metabolite.

Synthesis Analysis

Benzofuran compounds can be synthesized through various methods. A complex benzofuran derivative can be constructed by a unique free radical cyclization cascade, which is an excellent method for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds. Another benzofuran ring can be constructed by proton quantum tunneling, which has fewer side reactions and high yield, conducive to the construction of complex benzofuran ring systems.

Molecular Structure Analysis

The molecular structure of “(2,3-Dihydro-1-benzofuran-3-yl)methylamine hydrochloride” is composed of fused benzene and furan rings. The molecular formula is C8H8O. The InChI is InChI=1S/C8H8O/c1-2-4-8-7 (3-1)5-6-9-8/h1-4H,5-6H2.

Chemical Reactions Analysis

The chemical reactions of benzofuran derivatives can be complex and varied. The 4-position of the benzofuran may be substituted or unsubstituted, but good antimicrobial activity was exhibited when the substituent on the 4-position contained halogens or hydroxyl groups.

Scientific Research Applications

I conducted a search for scientific research applications of “(2,3-Dihydro-1-benzofuran-3-yl)methylamine hydrochloride”, but unfortunately, there were no direct results pertaining to this specific compound. However, based on its chemical structure, we can infer potential applications in various fields of research. Below are some possible applications organized into separate sections:

Mechanism of Action

The mechanism of action of benzofuran derivatives can vary depending on the specific compound and its biological target. For example, benzofuran derivatives have shown potential anticancer activity, possibly due to their ability to form a “halogen bond”, an attractive interaction between the electrophilic halogen and a molecule’s nucleophilic sites, which substantially improves the binding affinity.

Future Directions

Benzofuran compounds have attracted the attention of chemical and pharmaceutical researchers worldwide due to their strong biological activities and potential applications in many aspects. They are potential natural drug lead compounds, and novel methods for constructing benzofuran rings have been discovered in recent years. Future research may focus on developing new benzofuran derivatives with enhanced efficacy and safety profiles.